Cas no 896030-82-3 (3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-3-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)urea)

• Product Name: 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-3-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)urea
• CAS No: 896030-82-3
• MF: C₂₄H₂₉N₅O₃
• MW: 435.518765211105
• CID: 6477186
• PubChem ID: 18573748
• Update Time: 2025-10-29

3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-3-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-3-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)urea
• AKOS016385390
• 896030-82-3
• 1-(4-ethoxyphenyl)-3-(4-methoxyphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)urea
• 1-(4-ethoxyphenyl)-3-(4-methoxyphenyl)-1-((6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)methyl)urea
• 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-3-({5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}methyl)urea
• SR-01000022454-1
• F2559-0179
• SR-01000022454

• Inchi： 1S/C24H29N5O3/c1-3-32-21-14-10-19(11-15-21)29(24(30)25-18-8-12-20(31-2)13-9-18)17-23-27-26-22-7-5-4-6-16-28(22)23/h8-15H,3-7,16-17H2,1-2H3,(H,25,30)
• InChI Key： VKWIGNCADVRYGL-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)OC)N(C1C=CC(=CC=1)OCC)CC1=NN=C2CCCCCN21

Computed Properties

• Exact Mass: 435.22703980g/mol
• Monoisotopic Mass: 435.22703980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-3-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)urea

Comprehensive Overview of 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-3-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)urea (CAS No. 896030-82-3)

The compound 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-3-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)urea, identified by its CAS No. 896030-82-3, is a sophisticated urea derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring both ethoxyphenyl and methoxyphenyl groups, along with a triazolodiazepine moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its ability to interact with various enzyme systems.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The triazolodiazepine core of this compound aligns with current trends in designing heterocyclic compounds for therapeutic use. Its structural complexity and functional diversity position it as a promising candidate for further investigation in areas such as neuropharmacology and oncology. Scientists are exploring its potential to address unmet medical needs, particularly in diseases with limited treatment options.

The synthesis of 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-3-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)urea involves multi-step organic reactions, highlighting the importance of medicinal chemistry in modern drug development. Its urea linkage and aromatic substituents contribute to its stability and bioavailability, key factors in pharmacokinetic optimization. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are increasingly valuable for their potential to be tailored to specific patient populations.

From a biochemical perspective, the triazolodiazepine scaffold is known for its ability to interact with GABA receptors and other central nervous system targets. This has led to speculation about the compound's utility in neurological disorders, though rigorous clinical validation is still required. The ethoxyphenyl and methoxyphenyl groups may further enhance its binding affinity, making it a versatile tool for studying receptor-ligand interactions. Such properties are highly sought after in the development of next-generation therapeutics.

Environmental and safety considerations are also critical when evaluating 896030-82-3. While not classified as hazardous, its complex structure necessitates thorough toxicological profiling to ensure compliance with regulatory standards. Researchers emphasize the need for green chemistry approaches in its synthesis to minimize environmental impact. This aligns with broader industry goals of sustainable drug development, a topic frequently searched by professionals in the field.

In summary, 3-(4-ethoxyphenyl)-1-(4-methoxyphenyl)-3-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)urea represents a compelling area of study at the intersection of medicinal chemistry and drug discovery. Its structural features and potential biological activities make it a valuable subject for ongoing research, particularly in the context of precision medicine and targeted therapy. As scientific understanding evolves, this compound may unlock new possibilities for treating complex diseases.